(1,3-benzodioxol-5-ylmethyl)(2,3-dichlorobenzyl)amine hydrochloride

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-N-[(2,3-dichlorophenyl)methyl]methanamine;hydrochloride
• InChI: InChI=1S/C15H13Cl2NO2.ClH/c16-12-3-1-2-11(15(12)17)8-18-7-10-4-5-13-14(6-10)20-9-19-13;/h1-6,18H,7-9H2;1H
• InChI Key: JJIXBPYIGFFMHZ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNCC3=C(C(=CC=C3)Cl)Cl.Cl
• Molecular Formula: C15H14Cl3NO2
• Molecular Weight: 346.6 g/mol

Description

(1,3-benzodioxol-5-ylmethyl)(2,3-dichlorobenzyl)amine hydrochloride, also known as BDMA, is a chemical compound that has been widely used in scientific research. It is a potent and selective inhibitor of the vesicular monoamine transporter 2 (VMAT2), which is responsible for the transport of monoamine neurotransmitters such as dopamine, serotonin, and norepinephrine into synaptic vesicles in the brain. BDMA has been used to study the role of VMAT2 in neurotransmitter release and the regulation of monoamine levels in the brain.

Mechanism of Action

(1,3-benzodioxol-5-ylmethyl)(2,3-dichlorobenzyl)amine hydrochloride acts as a competitive inhibitor of VMAT2, binding to the transporter and preventing the uptake of monoamine neurotransmitters into synaptic vesicles. This leads to a decrease in the release of monoamines from nerve terminals and a subsequent decrease in monoamine levels in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to decrease the release of dopamine, serotonin, and norepinephrine in the brain, leading to a decrease in locomotor activity and a decrease in the reinforcing effects of drugs of abuse such as cocaine and amphetamines. This compound has also been shown to decrease the levels of monoamines in the adrenal gland, leading to a decrease in the secretion of catecholamines such as epinephrine and norepinephrine.

Advantages and Limitations for Lab Experiments

One advantage of using (1,3-benzodioxol-5-ylmethyl)(2,3-dichlorobenzyl)amine hydrochloride in lab experiments is its high selectivity for VMAT2. This allows researchers to specifically target this transporter and study its role in neurotransmitter release and monoamine regulation. However, one limitation of using this compound is its relatively short half-life, which requires frequent dosing in animal models. Additionally, the hydrochloride salt of this compound can be hygroscopic, which can affect its stability and reproducibility in experiments.

Future Directions

There are several future directions for research involving (1,3-benzodioxol-5-ylmethyl)(2,3-dichlorobenzyl)amine hydrochloride. One area of interest is the role of VMAT2 in neurodegenerative diseases such as Parkinson's disease, where there is a loss of dopaminergic neurons in the brain. This compound has been shown to protect against the neurotoxic effects of MPTP, a compound that induces Parkinson's-like symptoms in animal models. Another area of interest is the development of new drugs that target VMAT2 for the treatment of drug addiction and other psychiatric disorders. This compound has served as a useful tool for studying the mechanisms of VMAT2 inhibition, and may provide insights into the development of new therapeutic agents.

Scientific Research Applications

(1,3-benzodioxol-5-ylmethyl)(2,3-dichlorobenzyl)amine hydrochloride has been used extensively in scientific research to study the role of VMAT2 in neurotransmitter release and the regulation of monoamine levels in the brain. It has been used to investigate the mechanisms of action of various drugs that target VMAT2, such as amphetamines and methamphetamine. This compound has also been used to study the effects of VMAT2 inhibition on behavior, cognition, and neurodegenerative diseases such as Parkinson's disease.